![molecular formula C20H15N3O B3824134 N-2-naphthyl-N'-5-quinolinylurea](/img/structure/B3824134.png)
N-2-naphthyl-N'-5-quinolinylurea
Overview
Description
“N-2-naphthyl-N’-5-quinolinylurea” is a compound that contains a urea linkage connecting a naphthyl group and a quinolinyl group. Naphthyl groups are derived from naphthalene, a polycyclic aromatic hydrocarbon composed of two fused benzene rings . Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It contains a benzene ring fused to a pyridine ring .
Molecular Structure Analysis
The molecular structure of “N-2-naphthyl-N’-5-quinolinylurea” would be characterized by the presence of the naphthyl and quinolinyl groups connected by a urea linkage. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy .Chemical Reactions Analysis
Urea derivatives, including “N-2-naphthyl-N’-5-quinolinylurea”, could potentially participate in a variety of chemical reactions. For instance, they might undergo hydrolysis under acidic or basic conditions to yield the corresponding amine and isocyanate .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-2-naphthyl-N’-5-quinolinylurea” would depend on its molecular structure. Factors such as polarity, aromaticity, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .Mechanism of Action
The mechanism of action of “N-2-naphthyl-N’-5-quinolinylurea” would depend on its intended use. For instance, if it were used as a drug, its mechanism of action would depend on the biological target it interacts with. Quinolines, for example, are known to interact with various biological targets, including DNA gyrase and topoisomerase IV .
Safety and Hazards
The safety and hazards associated with “N-2-naphthyl-N’-5-quinolinylurea” would depend on its physical and chemical properties. As with any chemical, appropriate safety measures should be taken when handling it. Material Safety Data Sheets (MSDS) provide information on the potential hazards of a chemical, as well as recommendations for safe handling and use .
Future Directions
The future research directions for “N-2-naphthyl-N’-5-quinolinylurea” would depend on its potential applications. For instance, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials .
properties
IUPAC Name |
1-naphthalen-2-yl-3-quinolin-5-ylurea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O/c24-20(22-16-11-10-14-5-1-2-6-15(14)13-16)23-19-9-3-8-18-17(19)7-4-12-21-18/h1-13H,(H2,22,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBEVTIGGMWVOJW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)NC(=O)NC3=CC=CC4=C3C=CC=N4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Naphthalen-2-yl-3-quinolin-5-ylurea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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